molecular formula C21H27N3O B5877241 4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine

4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine

Cat. No. B5877241
M. Wt: 337.5 g/mol
InChI Key: MUGGWZWSKYDPAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine, also known as DMXB-A, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMXB-A is a selective agonist of alpha7 nicotinic acetylcholine receptors (α7nAChRs), which are found in the central nervous system.

Mechanism of Action

4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine selectively activates α7nAChRs, which are involved in various physiological processes, including learning and memory, attention, and inflammation. Activation of α7nAChRs by 4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine leads to the release of neurotransmitters such as acetylcholine, glutamate, and dopamine, which are involved in cognitive function and mood regulation.
Biochemical and Physiological Effects:
4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the reduction of inflammation, and the improvement of synaptic plasticity. 4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine in lab experiments is its selectivity for α7nAChRs, which allows for the specific modulation of this receptor subtype. However, 4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine has a relatively short half-life and is rapidly metabolized in vivo, which may limit its therapeutic potential. In addition, the use of 4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine in animal models may not fully reflect its effects in humans, and further studies are needed to validate its therapeutic potential.

Future Directions

Future research on 4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine could focus on its potential therapeutic applications in other neurological disorders, such as Parkinson's disease and multiple sclerosis. In addition, the development of more stable and potent analogs of 4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine could improve its therapeutic potential. Further studies are also needed to elucidate the long-term effects of 4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine on cognitive function and mood regulation. Finally, the use of 4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine in combination with other drugs could enhance its therapeutic effects and reduce its potential side effects.

Synthesis Methods

The synthesis of 4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine involves the condensation of 4-methoxybenzaldehyde with 4-(2,4-dimethylbenzyl)piperazine in the presence of acetic acid. The resulting Schiff base is then reduced using sodium borohydride to yield 4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine. The yield of 4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine can be improved by optimizing the reaction conditions, such as temperature, solvent, and catalyst concentration.

Scientific Research Applications

4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine has been studied extensively for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, schizophrenia, and depression. 4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In addition, 4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)-1-piperazinamine has been found to have antipsychotic and antidepressant effects in animal models of schizophrenia and depression, respectively.

properties

IUPAC Name

N-[4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl]-1-(4-methoxyphenyl)methanimine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H27N3O/c1-17-4-7-20(18(2)14-17)16-23-10-12-24(13-11-23)22-15-19-5-8-21(25-3)9-6-19/h4-9,14-15H,10-13,16H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MUGGWZWSKYDPAD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)CN2CCN(CC2)N=CC3=CC=C(C=C3)OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H27N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

337.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(2,4-dimethylbenzyl)-N-(4-methoxybenzylidene)piperazin-1-amine

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